Cas no 2493-64-3 (Phenol,4-chloro-2-methyl-, 1-(4-methylbenzenesulfonate))

• Product Name: Phenol,4-chloro-2-methyl-, 1-(4-methylbenzenesulfonate)
• CAS No: 2493-64-3
• MF: C₁₄H₁₃ClO₃S
• MW: 296.769222021103
• CID: 290727
• PubChem ID: 346076
• Update Time: 2025-04-19

Phenol,4-chloro-2-methyl-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-chloro-2-methyl-, 1-(4-methylbenzenesulfonate)
• O-Cresol, 4-chloro-, p-toluenesulfonate
• (4-chloro-2-methylphenyl) 4-methylbenzenesulfonate
• SCHEMBL13342832
• NSC-404098
• (4-chloro-2-methyl-phenyl) 4-methylbenzenesulfonate
• NSC404098
• EN300-7102272
• 2493-64-3
• DTXSID60323489
• 4-chloro-2-methylphenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H13ClO3S/c1-10-3-6-13(7-4-10)19(16,17)18-14-8-5-12(15)9-11(14)2/h3-9H,1-2H3
• InChI Key： BLDAQPTXKKFZNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 296.02749
• Monoisotopic Mass: 296.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters